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Compound of Interest

Compound Name: Nky80

Cat. No.: B1679023 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

Nky80 stock solutions in Dimethyl Sulfoxide (DMSO). Nky80 is a non-nucleoside

quinazolinone that acts as a potent and selective, non-competitive inhibitor of adenylyl cyclase

(AC) type V isoform.[1] It also shows inhibitory activity against other AC isoforms, with IC50

values of 8.3 µM, 132 µM, and 1.7 mM for type V, type III, and type II, respectively.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Nky80 is provided in the table below.

Property Value Reference

Molecular Weight 229.23 g/mol [3]

Formula C₁₂H₁₁N₃O₂ [3][4]

CAS Number 299442-43-6 [3][4]

Appearance Off-white to light yellow solid [4]

Purity ≥98% (HPLC) [3]
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Solubility Data
Nky80 exhibits good solubility in DMSO. It is important to use high-purity, anhydrous DMSO to

avoid impacting the solubility and stability of the compound.[4] Some suppliers recommend

using a newly opened bottle of DMSO.[4] Sonication or gentle warming can be used to aid

dissolution.[5]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 250 mg/mL 1090.61 mM

Ultrasonic assistance

may be needed.

Hygroscopic DMSO

can affect solubility.[4]

DMSO 22.92 mg/mL 100 mM -

Ethanol 2.29 mg/mL 10 mM
Gentle warming may

be required.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Nky80 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Nky80 in DMSO.

Materials:

Nky80 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
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Procedure:

Equilibrate Nky80: Allow the vial of Nky80 powder to come to room temperature before

opening to prevent condensation of moisture.

Weigh Nky80: Accurately weigh out 1 mg of Nky80 powder using an analytical balance and

place it into a sterile microcentrifuge tube.

Add DMSO: Add 0.436 mL (436 µL) of anhydrous DMSO to the microcentrifuge tube

containing the Nky80 powder.[4][6] This will yield a final concentration of 10 mM.

Dissolve Nky80: Vortex the solution until the Nky80 is completely dissolved. If necessary,

sonicate the solution for a few minutes to aid dissolution.[5] Visually inspect the solution to

ensure there are no undissolved particles.

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4]

Storage: Store the aliquoted stock solutions at -20°C or -80°C for long-term storage.[4] When

stored at -20°C, the solution is stable for up to 1 year, and at -80°C, it is stable for up to 2

years.[4] For short-term storage (days to weeks), 4°C is acceptable.[2]

Concentration / Solvent Volume / Mass Table:[3][4]

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 4.36 mL 21.81 mL 43.62 mL

5 mM 0.87 mL 4.36 mL 8.72 mL

10 mM 0.44 mL 2.18 mL 4.36 mL

50 mM 0.09 mL 0.44 mL 0.87 mL

Signaling Pathway
Nky80 is an inhibitor of adenylyl cyclase (AC), a key enzyme in the G-protein coupled receptor

(GPCR) signaling pathway that converts ATP to cyclic AMP (cAMP).[6] This inhibition affects
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various downstream cellular processes regulated by cAMP.
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Caption: Nky80 inhibits Adenylyl Cyclase (AC), blocking ATP to cAMP conversion.

Experimental Workflow
The following diagram illustrates a typical workflow for preparing and using an Nky80 stock

solution in a cell-based assay.
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Caption: Workflow for Nky80 stock solution preparation and use in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

